2-(3,3-difluorocyclopentyl)-N-methylethan-1-amine
Overview
Description
2-(3,3-Difluorocyclopentyl)-N-methylethan-1-amine, also known as DFCM, is an organic compound with a wide range of uses in both scientific research and industrial applications. DFCM has been studied extensively in the past few years due to its unique chemical structure and its ability to interact with a variety of molecules.
Scientific Research Applications
2-(3,3-difluorocyclopentyl)-N-methylethan-1-amine has a wide range of applications in scientific research due to its unique chemical structure. It has been used in the synthesis of a variety of compounds, including pharmaceuticals, pesticides, and dyes. It has also been used in the synthesis of organic polymers and in the study of organic reaction mechanisms. Additionally, 2-(3,3-difluorocyclopentyl)-N-methylethan-1-amine has been used in the study of enzyme kinetics and in the study of biochemical pathways.
Mechanism of Action
2-(3,3-difluorocyclopentyl)-N-methylethan-1-amine interacts with a variety of molecules due to its unique chemical structure. It has been shown to interact with proteins, enzymes, and other molecules in a variety of ways. For example, it has been shown to inhibit the activity of certain enzymes, such as the enzyme responsible for the breakdown of glucose. Additionally, 2-(3,3-difluorocyclopentyl)-N-methylethan-1-amine has been shown to interact with proteins and other molecules in a manner that can alter their function.
Biochemical and Physiological Effects
The biochemical and physiological effects of 2-(3,3-difluorocyclopentyl)-N-methylethan-1-amine have been studied extensively in recent years. It has been shown to have a variety of effects on the body, including the inhibition of certain enzymes and the alteration of protein function. Additionally, 2-(3,3-difluorocyclopentyl)-N-methylethan-1-amine has been shown to have anti-inflammatory and antioxidant effects.
Advantages and Limitations for Lab Experiments
The use of 2-(3,3-difluorocyclopentyl)-N-methylethan-1-amine in lab experiments has a variety of advantages and limitations. One advantage is that it is relatively easy to synthesize and can be used in a variety of experiments. Additionally, it has a wide range of applications in scientific research. However, it is important to note that 2-(3,3-difluorocyclopentyl)-N-methylethan-1-amine is a highly reactive compound and should be handled with care.
Future Directions
The use of 2-(3,3-difluorocyclopentyl)-N-methylethan-1-amine in scientific research is likely to continue to grow in the future. One potential future direction is the development of new methods for synthesizing 2-(3,3-difluorocyclopentyl)-N-methylethan-1-amine. Additionally, 2-(3,3-difluorocyclopentyl)-N-methylethan-1-amine could be used to study the effects of various molecules on enzyme activity and protein function. Furthermore, 2-(3,3-difluorocyclopentyl)-N-methylethan-1-amine could be used to study the effects of various drugs on the body. Finally, 2-(3,3-difluorocyclopentyl)-N-methylethan-1-amine could be used to develop new drugs and therapeutic agents.
properties
IUPAC Name |
2-(3,3-difluorocyclopentyl)-N-methylethanamine |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C8H15F2N/c1-11-5-3-7-2-4-8(9,10)6-7/h7,11H,2-6H2,1H3 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
YRMGJLPJSJAGRZ-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CNCCC1CCC(C1)(F)F |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C8H15F2N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
163.21 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
2-(3,3-difluorocyclopentyl)-N-methylethan-1-amine | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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